Cas no 131770-98-4 (Glycine, n-(2-fluorophenyl)-, methyl ester)

• Product Name: Glycine, n-(2-fluorophenyl)-, methyl ester
• CAS No: 131770-98-4
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 3160632
• PubChem ID: 18793970
• Update Time: 2025-10-29

Glycine, n-(2-fluorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, n-(2-fluorophenyl)-, methyl ester
• 131770-98-4
• AKOS000259502
• F79666
• methyl 2-(2-fluoroanilino)acetate
• N-(2-Fluorophenyl)glycinemethylester
• methyl 2-[(2-fluorophenyl)amino]acetate
• EN300-6511218
• N-(2-Fluorophenyl)glycine methyl ester
• SCHEMBL9779941

• Inchi： 1S/C9H10FNO2/c1-13-9(12)6-11-8-5-3-2-4-7(8)10/h2-5,11H,6H2,1H3
• InChI Key： MUNRWEUXGOKCEN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NCC(=O)OC

Computed Properties

• Exact Mass: 183.06955672Da
• Monoisotopic Mass: 183.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on Glycine, n-(2-fluorophenyl)-, methyl ester

Glycine, n-(2-fluorophenyl)-, methyl ester (CAS No. 131770-98-4): A Comprehensive Overview in Modern Chemical Biology

Glycine, n-(2-fluorophenyl)-, methyl ester, identified by the chemical compound code CAS No. 131770-98-4, is a significant molecule in the realm of chemical biology and pharmaceutical research. This compound, featuring a fluorinated aromatic ring and an ester functional group, has garnered considerable attention due to its unique structural and pharmacological properties. The presence of the 2-fluorophenyl moiety introduces a level of electronic and steric modulation that makes it a valuable scaffold for designing novel bioactive molecules.

The synthesis and application of Glycine, n-(2-fluorophenyl)-, methyl ester have been extensively explored in recent years, particularly in the context of drug discovery and development. The fluorine atom in the phenyl ring enhances the metabolic stability of the molecule, a critical factor in pharmaceutical design. This attribute allows for prolonged biological activity and improved bioavailability, which are essential for effective therapeutic intervention.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of more complex molecules with therapeutic relevance. For instance, researchers have leveraged its structural framework to develop inhibitors targeting various enzymatic pathways. These inhibitors hold promise in treating a range of diseases, including cancer and inflammatory disorders. The n-(2-fluorophenyl) group serves as a key pharmacophore, interacting with biological targets in a manner that modulates their function.

In the field of medicinal chemistry, Glycine, n-(2-fluorophenyl)-, methyl ester has been used to create derivatives with enhanced binding affinity and selectivity. The fluorine atom's ability to engage in hydrogen bonding and π-stacking interactions with biological targets has been exploited to fine-tune the pharmacokinetic properties of drug candidates. This has led to the development of more potent and selective therapeutic agents.

The role of this compound in computational chemistry and molecular modeling has also been noteworthy. Its well-defined structure allows for accurate simulations and predictions of its behavior in biological systems. These computational studies have provided insights into its interactions with proteins and other biomolecules, aiding in the rational design of next-generation drugs.

Moreover, Glycine, n-(2-fluorophenyl)-, methyl ester has found applications in agrochemical research. The unique combination of fluorine and aromatic functionalities makes it a suitable candidate for developing novel pesticides and herbicides. These compounds exhibit improved efficacy against resistant strains of pests while maintaining environmental safety.

The industrial production of Glycine, n-(2-fluorophenyl)-, methyl ester has also seen advancements in recent years. Efficient synthetic routes have been developed to ensure high yields and purity levels. These improvements have made the compound more accessible for research purposes, fostering further innovation in chemical biology.

Future research directions for this compound include exploring its potential in nanotechnology and material science. The ability to functionalize its structure with various groups opens up possibilities for creating advanced materials with tailored properties. These materials could find applications in electronics, coatings, and other high-tech industries.

In conclusion, Glycine, n-(2-fluorophenyl)-, methyl ester (CAS No. 131770-98-4) is a versatile molecule with significant implications across multiple scientific disciplines. Its unique structural features make it a valuable tool for drug discovery, agrochemical development, and advanced material synthesis. As research continues to uncover new applications for this compound, its importance in modern chemical biology is set to grow even further.